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Compound of Interest

Compound Name: Coniferyl ferulate

Cat. No.: B150036 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Coniferyl ferulate is a bioactive compound found in various medicinal plants, notably Angelica

sinensis (Danggui). It is recognized for a range of pharmacological activities, including

antioxidant, anti-inflammatory, and neuroprotective effects. However, coniferyl ferulate is

known for its chemical instability, being susceptible to hydrolysis into ferulic acid and coniferyl

alcohol during extraction[1][2][3][4]. This instability presents a significant challenge for its

efficient isolation.

Pressurized Liquid Extraction (PLE) is an advanced extraction technique that utilizes elevated

temperatures and pressures to enhance the extraction efficiency of bioactive compounds from

solid matrices. This method offers several advantages over traditional techniques, including

reduced solvent consumption, shorter extraction times, and improved yields. For thermally

labile compounds like coniferyl ferulate, the optimized use of PLE can be particularly

beneficial, minimizing degradation while maximizing recovery.

These application notes provide a detailed protocol for the extraction of coniferyl ferulate
using PLE, a comparison with other extraction techniques, and an overview of its known

biological activities.
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Pressurized Liquid Extraction (PLE) Protocol
This protocol is based on optimized conditions reported for the extraction of coniferyl ferulate
from Angelica sinensis.

a. Sample Preparation:

Obtain dried plant material (e.g., roots of Angelica sinensis).

Grind the plant material to a fine powder (e.g., 40 mesh) to increase the surface area for

extraction.

Thoroughly mix the powdered sample with a dispersing agent, such as diatomaceous earth,

to prevent aggregation and potential blockage of the extraction cell.

b. PLE System Parameters:

Instrument: An accelerated solvent extractor system.

Extraction Solvent: Methanol[1].

Temperature: 100 °C[1].

Pressure: 1200 psi[1].

Static Extraction Time: 10 minutes[1].

Static Cycles: 2[1].

Flush Volume: 60%[1].

Nitrogen Purge: 60 seconds.

c. Extraction Procedure:

Pack a stainless-steel extraction cell with the prepared sample-dispersant mixture.

Place the cell into the PLE system.
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Set the system to the parameters listed above.

Initiate the extraction sequence. The instrument will automatically heat and pressurize the

cell, perform the static extraction cycles, and flush the extract into a collection vial.

Collect the extract and bring it to a known volume with the extraction solvent.

Filter the extract through a 0.45 μm filter prior to analysis.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
a. Chromatographic Conditions:

Column: ZORBAX ODS C18 (4.6 mm × 250 mm, 5 μm) with a compatible guard column[1].

Mobile Phase A: 1% aqueous acetic acid[1].

Mobile Phase B: Acetonitrile[1].

Gradient Elution: 10-33% B from 0-7 minutes, followed by isocratic elution at 33% B from 7-

55 minutes[1].

Flow Rate: 1.0 mL/min[1].

Column Temperature: 25 °C[1].

Detection Wavelength: 324 nm[1].

Injection Volume: 10 μL[1].

b. Quantification:

Prepare a standard stock solution of coniferyl ferulate of known concentration.

Generate a calibration curve by preparing a series of dilutions from the stock solution and

injecting them into the HPLC system.
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Inject the filtered PLE extract.

Identify the coniferyl ferulate peak in the sample chromatogram by comparing the retention

time with the standard.

Quantify the amount of coniferyl ferulate in the extract by integrating the peak area and

comparing it to the calibration curve.

Data Presentation
Table 1: Comparison of Extraction Methods for Coniferyl Ferulate from Angelica sinensis
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Extractio
n Method

Solvent
Temperat
ure (°C)

Pressure
(Bar)

Time

Yield of
Coniferyl
Ferulate
(mg/g)

Referenc
e

PLE Methanol 100
~82.7

(1200 psi)

10 min

(static)

Not

explicitly

quantified,

but

efficiency

ranked

highest

alongside

SE.

[1]

Sonication

(SE)

Methanol-

formic acid

(95:5, v/v)

Room

Temperatur

e

N/A 40 min

Not

explicitly

quantified,

but

efficiency

ranked

highest

alongside

PLE.

[1]

Supercritic

al Fluid

Extraction

(SFE)

CO2 with

Ethyl

Acetate

modifier

40 350 4 h (static)

Lower than

PLE and

SE.

[1]

Hydrodistill

ation (HD)
Water Boiling N/A N/A

Not

detected.
[1]

Decoction

(DC)
Water 98-100 N/A 20 min

Not

detected.
[1]

Note: The study by Deng et al. (2009) focused on the relative efficiency of the extraction

methods rather than providing absolute yield values in mg/g for all methods.[1]
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Mandatory Visualization
Pressurized Liquid Extraction (PLE) Workflow
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Molecular Targets & Pathways

Pharmacological Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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